Cas no 1269528-37-1 (1-Allyl-4-(4-fluorophenyl)-2-methyl-1H-imidazol-5-amine)

1-Allyl-4-(4-fluorophenyl)-2-methyl-1H-imidazol-5-amine is a versatile organic compound with a unique structure. It offers high purity and stability, making it ideal for various chemical applications. Its imidazol-5-amine core provides excellent nucleophilic properties, while the allyl and 4-fluorophenyl substituents enhance its reactivity and selectivity. This compound is suitable for use in synthesis of biologically active molecules and pharmaceuticals.
1-Allyl-4-(4-fluorophenyl)-2-methyl-1H-imidazol-5-amine structure
1269528-37-1 structure
Product Name:1-Allyl-4-(4-fluorophenyl)-2-methyl-1H-imidazol-5-amine
CAS No:1269528-37-1
MF:C13H14FN3
MW:231.268765926361
CID:5187907
Update Time:2025-10-18

1-Allyl-4-(4-fluorophenyl)-2-methyl-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Allyl-4-(4-fluorophenyl)-2-methyl-1H-imidazol-5-amine
    • 3-Allyl-5-(4-fluoro-phenyl)-2-methyl-3H-imidazol-4-ylamine
    • 1H-Imidazol-5-amine, 4-(4-fluorophenyl)-2-methyl-1-(2-propen-1-yl)-
    • Inchi: 1S/C13H14FN3/c1-3-8-17-9(2)16-12(13(17)15)10-4-6-11(14)7-5-10/h3-7H,1,8,15H2,2H3
    • InChI Key: HHWTYACQZJTFOW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=C(N)N(CC=C)C(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.8

1-Allyl-4-(4-fluorophenyl)-2-methyl-1H-imidazol-5-amine Pricemore >>

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